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Compound of Interest

Compound Name: 5-(Trimethylsilylethynyl)indane

Cat. No.: B1394917

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for 5-(Trimethylsilylethynyl)indane was
publicly available at the time of this writing. The following information is synthesized from data
on structurally similar compounds, such as other alkynylsilanes and trimethylsilyl-containing
molecules. All personnel should handle this compound with caution and adhere to rigorous
laboratory safety standards. The quantitative data presented is estimated and should be
treated as illustrative.

Section 1: Hazard Identification and Quantitative
Data

5-(Trimethylsilylethynyl)indane is anticipated to be a moisture-sensitive compound that may
cause skin, eye, and respiratory irritation. Based on analogous compounds, the primary
hazards are expected to be:

e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1][2]
e H335: May cause respiratory irritation.[1][2]

The table below summarizes the estimated quantitative safety and physical data.
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Parameter

Estimated Value

Notes and References

GHS Hazard Statements

H315, H319, H335

Based on data for 1-Methyl-5-
(2-(trimethylsilyl)ethynyl)-1H-
imidazole and other

trimethylsilyl compounds.[1][2]

Signal Word

Warning

Consistent with the GHS
hazard statements for similar

compounds.[1]

Acute Toxicity (Oral)

No data available. Assumed to

be harmful if swallowed.

General precaution for
investigational chemical

compounds.

Expected to be a liquid or low-

Boiling Point Data not available. melting solid at room
temperature.
_ Many organosilane
) Data not available. Assumed to
Flash Point compounds are flammable.[3]

be flammable.

[4]

The trimethylsilyl group is

susceptible to hydrolysis.

Moisture Sensitivity High _
Assumed to be moisture-
sensitive.[3]

Some organosilanes can be
air-sensitive. Handling under

Air Sensitivity Possible an inert atmosphere is

recommended as a precaution.

[3]

Section 2: Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is crucial when handling 5-

(Trimethylsilylethynyl)indane. The following PPE is mandatory:
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e Eye and Face Protection: Chemical safety goggles and a face shield are required to protect
against splashes and vapors.

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.qg., nitrile or neoprene) must be worn. Inspect gloves
for any signs of degradation or puncture before use.

o Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

o Full-Body Protection: For larger quantities or procedures with a higher risk of splashing,
chemical-resistant coveralls are recommended.[5]

» Respiratory Protection: All handling of the compound should be performed in a certified
chemical fume hood. If there is a risk of inhalation, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should be used.[3][5]

Section 3: Operational Plan and Experimental
Protocols

Due to its moisture-sensitive nature, 5-(Trimethylsilylethynyl)indane must be handled under
an inert atmosphere.

3.1 General Handling and Storage:

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area, away from sources of ignition and moisture.[3][6] The container should be stored under
an inert atmosphere (e.g., argon or nitrogen).

 Inert Atmosphere Techniques: All manipulations of the compound should be carried out in a
glovebox or using Schlenk line techniques to exclude air and moisture.[3]

o Equipment: Glassware should be oven-dried and cooled under a stream of inert gas before
use. Use non-sparking tools.[5][7]

 Static Discharge: Take precautionary measures against static discharge, as the compound is
assumed to be flammable.[7]
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3.2 Step-by-Step Handling Protocol (Small Scale):

o Preparation: Don all required PPE. Ensure the chemical fume hood is functioning correctly.
Prepare and dry all necessary glassware and equipment.

¢ Inert Atmosphere: Purge the reaction vessel and any transfer cannulas with a dry, inert gas
(argon or nitrogen).

e Dispensing: If the compound is a liquid, use a dry, gas-tight syringe to withdraw the desired
amount from the storage vessel. If it is a solid, perform the transfer inside a glovebox.

e Reaction: Add the compound to the reaction vessel under a positive pressure of inert gas.

o Post-Reaction: Quench any unreacted material cautiously with a suitable reagent (e.g.,
isopropanol) before workup.

o Decontamination: All equipment that has come into contact with the compound should be
decontaminated. Rinse with a suitable solvent (e.g., acetone) in the fume hood.

Section 4: Disposal Plan

Waste containing 5-(Trimethylsilylethynyl)indane and its byproducts must be handled as
hazardous waste.

e Liquid Waste:

o Collect all liquid waste, including reaction residues and solvent rinses, in a designated,
labeled, and sealed hazardous waste container.

o The waste container should be stored in a secondary containment bin in a well-ventilated
area.

e Solid Waste:

o Contaminated solid waste, such as gloves, paper towels, and silica gel, should be
collected in a separate, clearly labeled hazardous waste container.

¢ Disposal Method:
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o All waste must be disposed of through your institution's environmental health and safety
office.

o Incineration in a facility equipped with afterburners and scrubbers is a common disposal
method for organosilicon compounds.[4] Landfill disposal should only be considered for
fully cured, non-reactive material and in accordance with local regulations.[4]

Section 5: Experimental Workflow Diagram

The following diagram illustrates the key steps and safety precautions for handling 5-
(Trimethylsilylethynyl)indane.
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Caption: Workflow for handling 5-(Trimethylsilylethynyl)indane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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